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  3. (14E)-11-(4-bromophenyl)-14-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
(14E)-11-(4-bromophenyl)-14-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one (14E)-11-(4-bromophenyl)-14-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0996069
InChI: InChI=1S/C30H21Br3N2O2S/c1-2-13-37-28-23(32)14-17(15-24(28)33)16-25-29(36)35-27(19-7-10-20(31)11-8-19)22-12-9-18-5-3-4-6-21(18)26(22)34-30(35)38-25/h2-8,10-11,14-16,27H,1,9,12-13H2/b25-16+
SMILES: C=CCOC1=C(C=C(C=C1Br)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br)Br
Molecular Formula: C30H21Br3N2O2S
Molecular Weight: 713.3 g/mol

(14E)-11-(4-bromophenyl)-14-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

CAS No.:

Cat. No.: VC0996069

Molecular Formula: C30H21Br3N2O2S

Molecular Weight: 713.3 g/mol

* For research use only. Not for human or veterinary use.

(14E)-11-(4-bromophenyl)-14-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one -

Specification

Molecular Formula C30H21Br3N2O2S
Molecular Weight 713.3 g/mol
IUPAC Name (14E)-11-(4-bromophenyl)-14-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Standard InChI InChI=1S/C30H21Br3N2O2S/c1-2-13-37-28-23(32)14-17(15-24(28)33)16-25-29(36)35-27(19-7-10-20(31)11-8-19)22-12-9-18-5-3-4-6-21(18)26(22)34-30(35)38-25/h2-8,10-11,14-16,27H,1,9,12-13H2/b25-16+
Standard InChI Key ANPXWSONTYNUBL-PCLIKHOPSA-N
Isomeric SMILES C=CCOC1=C(C=C(C=C1Br)/C=C/2\C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br)Br
SMILES C=CCOC1=C(C=C(C=C1Br)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br)Br
Canonical SMILES C=CCOC1=C(C=C(C=C1Br)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br)Br

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